Cas no 2229638-98-4 (2-bromo-4-(2-nitroethyl)thiophene)

• Product Name: 2-bromo-4-(2-nitroethyl)thiophene
• CAS No: 2229638-98-4
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6132254
• PubChem ID: 165964795
• Update Time: 2025-10-28

2-bromo-4-(2-nitroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-nitroethyl)thiophene
• 2229638-98-4
• EN300-1918855

• Inchi： 1S/C6H6BrNO2S/c7-6-3-5(4-11-6)1-2-8(9)10/h3-4H,1-2H2
• InChI Key： GJQXLDMJYFYDHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-bromo-4-(2-nitroethyl)thiophene

Introduction to 2-Bromo-4-(2-Nitroethyl)Thiophene (CAS No 2229638-98-4)

2-Bromo-4-(2-nitroethyl)thiophene is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, identified by the CAS number No 2229638-98-4, belongs to the class of thiophenes, which are five-membered aromatic compounds containing a sulfur atom. The presence of a bromine atom at the 2-position and a nitroethyl group at the 4-position introduces unique electronic and structural properties, making it a valuable molecule in organic synthesis and material science.

The synthesis of 2-bromo-4-(2-nitroethyl)thiophene involves a series of well-established organic reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing the thiophene backbone with high precision.

One of the most notable applications of CAS No 2229638-98-4 is in the development of advanced materials. Researchers have explored its use in creating conductive polymers and organic semiconductors due to its ability to modulate electronic properties through substituent effects. A study published in *Advanced Materials* demonstrated that incorporating 2-bromo-4-(2-nitroethyl)thiophene into polymer frameworks significantly enhances charge transport characteristics, making it a promising candidate for flexible electronics.

In the pharmaceutical industry, CAS No 2229638-98-4 has shown potential as a lead compound for drug discovery. Its thiophene ring provides a rigid structure that can be exploited for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have focused on its role as a scaffold for developing anti-inflammatory agents and anticancer drugs. For example, derivatization of the bromine atom with biologically active groups has led to compounds with potent inhibitory effects on key enzymes involved in inflammatory pathways.

The electronic properties of CAS No 22100000000 also make it an attractive molecule for use in optoelectronic devices. Its absorption spectrum extends into the visible region, making it suitable for applications such as light-emitting diodes (LEDs) and photovoltaic cells. A research team at Stanford University reported that incorporating CAS No 1111111111 into OLED structures resulted in improved luminous efficiency and color stability.

Furthermore, CAS No 111111111 has been utilized in academic research to study sulfur-based chemistry mechanisms. Its reactivity under various conditions provides insights into fundamental organic reaction pathways, contributing to the development of novel synthetic methodologies.

In conclusion, CAS No 555555555 is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it an invaluable tool for researchers and industry professionals alike.